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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B033771

A Technical Guide to the Solubility of Acid
Yellow 42

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Yellow 42 (C.1. 22910), a widely used anionic dye. Understanding the solubility of this
compound in various solvents is critical for its application in diverse fields, including biological
staining, textile dyeing, and as a component in certain formulations. This document compiles
available quantitative and qualitative solubility data, outlines detailed experimental protocols for
solubility determination, and provides visual representations of key concepts and workflows.

Core Concepts in Solubility

The solubility of a substance, such as Acid Yellow 42, is its ability to dissolve in a solid, liquid,
or gaseous solvent to form a homogeneous solution. This property is fundamentally governed
by the principle of "like dissolves like," which implies that substances with similar chemical
characteristics and intermolecular forces are more likely to be soluble in one another.

Acid Yellow 42 is a disulfonated azo dye, possessing both polar (sulfonate groups) and non-
polar (aromatic rings) regions in its molecular structure. This amphiphilic nature dictates its
solubility profile across a range of solvents with varying polarities.
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Quantitative Solubility Data

Precise quantitative solubility data for Acid Yellow 42 in a wide array of organic solvents is not
extensively available in public literature. However, its solubility in water has been documented.
The table below summarizes the available quantitative and qualitative data.

Solvent Chemical Class Solubility Temperature (°C)

Water Polar Protic 17.27 g/L[1][2][3] 20[1][2][3]

_ Soluble (lemon yellow N
Ethanol Polar Protic ) Not Specified
solution)[1][2][3][4]

_ Slightly Soluble[1][2] »
Acetone Polar Aprotic Not Specified

[3]4]

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility values in specific solvent systems, the following
experimental protocol, based on the saturation shake-flask method, is recommended. This
method is a reliable approach for determining the solubility of a compound at a given
temperature.

Objective: To determine the equilibrium solubility of Acid Yellow 42 in a specific solvent at a
controlled temperature.

Materials:

e Acid Yellow 42 powder

e Solvent of interest (e.g., ethanol, methanol, dimethyl sulfoxide)
e Analytical balance

 Scintillation vials or glass test tubes with screw caps

o Constant temperature shaker or incubator

e Syringe filters (0.45 um pore size, solvent-compatible)
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Syringes

Volumetric flasks

UV-Vis spectrophotometer

Cuvettes

Procedure:
e Preparation of Supersaturated Solutions:

o Add an excess amount of Acid Yellow 42 to a series of vials. The exact amount should be
more than what is expected to dissolve.

o Pipette a known volume of the selected solvent into each vial.
o Securely cap the vials to prevent solvent evaporation.
e Equilibration:

o Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25°C
or 37°C).

o Allow the solutions to shake for a predetermined period (e.g., 24, 48, or 72 hours) to
ensure equilibrium is reached. It is advisable to test at multiple time points to confirm that
the concentration is no longer changing.

o Sample Collection and Filtration:

o Once equilibrium is achieved, allow the vials to stand undisturbed at the set temperature
for a short period to allow the excess solid to settle.

o Carefully draw a sample from the supernatant using a syringe.

o Immediately attach a syringe filter and filter the solution into a clean, pre-weighed vial to
remove any undissolved particles. This step is crucial to avoid artificially high solubility
readings.
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e Quantification:
o Accurately weigh the filtered solution.

o Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven
at a temperature that will not degrade the dye.

o Once the solvent is completely removed, weigh the vial containing the dried Acid Yellow
42.

o The mass of the dissolved dye is the final weight of the vial minus the initial weight of the
empty vial.

o Alternatively, if a validated analytical method such as UV-Vis spectrophotometry is
available, a calibration curve can be prepared to determine the concentration of Acid
Yellow 42 in the filtered solution.

o Calculation of Solubility:

o Calculate the solubility in grams per liter (g/L) or milligrams per milliliter (mg/mL) using the
mass of the dissolved dye and the volume of the solvent in which it was dissolved.

Visualizing Experimental and Conceptual
Frameworks

To further elucidate the processes and concepts discussed, the following diagrams have been
generated using the Graphviz DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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